Cas no 921206-10-2 (4-(quinolin-3-yl)but-3-en-2-one)

4-(quinolin-3-yl)but-3-en-2-one structure
921206-10-2 structure
Product Name:4-(quinolin-3-yl)but-3-en-2-one
CAS No:921206-10-2
MF:C13H11NO
MW:197.232543230057
CID:745328
PubChem ID:22678233
Update Time:2025-04-19

4-(quinolin-3-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(3-quinolinyl)-, (3E)-
    • 4-quinolin-3-ylbut-3-en-2-one
    • 4-(quinolin-3-yl)but-3-en-2-one
    • (E)-4-(Quinolin-3-yl)but-3-en-2-one
    • SCHEMBL6421749
    • 921206-10-2
    • EN300-1786430
    • Inchi: 1S/C13H11NO/c1-10(15)6-7-11-8-12-4-2-3-5-13(12)14-9-11/h2-9H,1H3/b7-6+
    • InChI Key: PECQMBYMPKIUNA-VOTSOKGWSA-N
    • SMILES: O=C(C)/C=C/C1=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786430-0.05g
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Enamine
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Enamine
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EN300-1786430-1.0g
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Enamine
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Enamine
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Enamine
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